Cas no 1916-04-7 (2-(4-Methoxyphenoxy)benzoic Acid)

• Product Name: 2-(4-Methoxyphenoxy)benzoic Acid
• CAS No: 1916-04-7
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• MDL: MFCD01312687
• CID: 907846
• Update Time: 2025-08-26

2-(4-Methoxyphenoxy)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(4-methoxyphenoxy)-
• 2-(4-METHOXYPHENOXY)BENZOIC ACID
• 2PBD-Q01-0
• AR1178
• 2-(4-Methoxyphenoxy)benzoic Acid

• MDL： MFCD01312687
• Inchi： 1S/C14H12O4/c1-17-10-6-8-11(9-7-10)18-13-5-3-2-4-12(13)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key： WMNNWPSQMMOCGQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 244.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 55.76000
• LogP: 3.18570

2-(4-Methoxyphenoxy)benzoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 2-(4-Methoxyphenoxy)benzoic Acid

Professional Introduction to 2-(4-Methoxyphenoxy)benzoic Acid (CAS No. 1916-04-7)

2-(4-Methoxyphenoxy)benzoic Acid, identified by its Chemical Abstracts Service (CAS) number CAS No. 1916-04-7, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural motif that combines a benzoic acid core with a phenoxy group substituted at the para position of an aromatic ring. The presence of the methoxy group at the fourth position of the phenoxy ring enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The< strong>2-(4-Methoxyphenoxy)benzoic Acid molecule exhibits a distinct pharmacophore that has garnered interest in recent years due to its potential therapeutic effects. The benzoic acid moiety is well-known for its antimicrobial and anti-inflammatory properties, while the phenoxy group introduces additional functionality that can interact with biological targets. This combination has led to extensive research into its derivatives as candidates for drug development.

In recent years, there has been growing interest in the< strong>2-(4-Methoxyphenoxy)benzoic Acid derivative due to its role as a key intermediate in the synthesis of more complex molecules. Researchers have explored its utility in creating novel compounds with enhanced pharmacological profiles. For instance, studies have demonstrated its effectiveness in designing molecules with potential applications in treating neurological disorders and chronic inflammatory conditions. The methoxy group at the para position not only influences the electronic properties of the molecule but also plays a crucial role in determining its interaction with biological receptors.

The< strong>CAS No. 1916-04-7 identification ensures that researchers and manufacturers can reliably source and utilize this compound for their studies and products. Its stability under various conditions makes it a preferred choice for laboratory-scale synthesis as well as for industrial applications where consistency and purity are paramount.

One of the most compelling aspects of< strong>2-(4-Methoxyphenoxy)benzoic Acid is its versatility in chemical modifications. The benzoic acid core can undergo further functionalization, allowing chemists to tailor the molecule for specific biological activities. For example, researchers have investigated its use as a precursor in synthesizing nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects. The phenoxy group also provides a site for attachment to other pharmacophores, enabling the creation of hybrid molecules that may exhibit synergistic effects.

The< strong>2-(4-Methoxyphenoxy)benzoic Acid derivative has been studied in various preclinical models to evaluate its potential therapeutic benefits. Preliminary findings suggest that it may have significant anti-inflammatory and antioxidant properties, making it a promising candidate for treating conditions such as arthritis and oxidative stress-related diseases. Additionally, its ability to cross the blood-brain barrier has raised interest in its potential applications for neuroprotective therapies.

The synthesis of< strong>2-(4-Methoxyphenoxy)benzoic Acid involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Common methods include the Friedel-Crafts alkylation followed by hydrolysis and oxidation steps to introduce the necessary functional groups. Advances in catalytic processes have also enabled more efficient and environmentally friendly synthetic routes, reducing waste and improving yields.

In conclusion, 2-(4-Methoxyphenoxy)benzoic Acid (CAS No. 1916-04-7) is a versatile and highly functional compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for creating novel therapeutic agents, while its established chemical properties ensure reliable performance in various applications. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.